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Compound of Interest

Compound Name: 4-Chloro-2-iodo-6-methylaniline

Cat. No.: B1368913 Get Quote

An In-Depth Technical Guide to 4-Chloro-2-iodo-6-methylaniline: Commercial Availability,

Applications, and Synthesis Insights

Introduction
4-Chloro-2-iodo-6-methylaniline is a halogenated aromatic amine that serves as a highly

specialized and valuable building block in modern organic synthesis. Its unique substitution

pattern—featuring chloro, iodo, and methyl groups on the aniline scaffold—offers multiple

reactive sites and steric control, making it a crucial intermediate in the development of complex

molecules. This guide provides a comprehensive overview of its commercial availability, key

properties, applications in research and drug development, and insights into its safe handling

and synthesis.

Identified by the CAS Number 69705-29-9, this compound is particularly relevant for

researchers and professionals in the pharmaceutical and agrochemical industries.[1][2] Its

structural complexity allows for precise molecular modifications essential for creating novel

active pharmaceutical ingredients (APIs) and advanced chemical products.

Physicochemical and Structural Properties
The distinct physical and chemical characteristics of 4-Chloro-2-iodo-6-methylaniline dictate

its behavior in chemical reactions and its handling requirements. These properties are

summarized below.
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Property Value Source

CAS Number 69705-29-9 [1][2]

Molecular Formula C₇H₇ClIN [1][3][4]

Molecular Weight 267.5 g/mol [2]

Melting Point 47-49 °C [2]

Appearance

Not specified, but related

anilines are often white to off-

white or purple crystalline

powders.[5]

Purity
Typically available at 95+% or

higher.
[6][7]

InChI Key
APOYOBUFTZPTBO-

UHFFFAOYSA-N
[2][3]

Commercial Availability and Procurement
4-Chloro-2-iodo-6-methylaniline is available from a range of specialized chemical suppliers

who cater to the research and development sectors. Procurement is typically for non-clinical,

research purposes, and availability may vary from stock to made-to-order.

Supplier Product Identifier Purity Notes

Sigma-Aldrich (Merck)

BIONET-

KEY293014768 /

MAT293039626

Not specified
Available through the

marketplace.[1][2]

2A Biotech 2A-0138424 96%+
Listed as an

intermediate.[6]

ABI Chem AC2A00Z4D Not specified
Available for

quotation.[4]

ChemicalBook CB72640003 95+%
Listed for chemical

industry users.[7]
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When sourcing this compound, it is crucial for researchers to verify the purity and obtain a

Certificate of Analysis (CoA) to ensure it meets the specifications required for their intended

application.

Applications in Research and Drug Development
The strategic importance of halogenated anilines lies in their versatility as intermediates for

creating more complex molecules. The specific arrangement of substituents in 4-Chloro-2-
iodo-6-methylaniline offers distinct advantages:

Pharmaceutical Synthesis: Halogenated compounds often exhibit enhanced biological

activity.[8] This intermediate is a key building block for synthesizing APIs, where its structure

can be modified to target a wide range of diseases.[9][10] The iodine atom is particularly

useful as it can be readily displaced or used in cross-coupling reactions (e.g., Suzuki,

Sonogashira, Heck) to build molecular complexity.

Agrochemical Development: In the agrochemical sector, this compound serves as a

precursor for advanced pesticides and herbicides.[9][10] The development of more effective

and targeted crop protection solutions relies on innovative intermediates like this to create

novel active ingredients.[10]

Materials Science: Its use extends to the synthesis of specialized dyes and pigments,

contributing to the creation of materials with specific colorimetric properties.[10][11]

The workflow for utilizing such an intermediate in a drug discovery pipeline is visualized below.
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Phase 1: Intermediate Procurement

Phase 2: Synthetic Chemistry

Phase 3: Downstream Application

Source 4-Chloro-2-iodo-6-methylaniline
(CAS 69705-29-9)

Quality Control
(Verify Purity & CoA)

Functionalization Reaction
(e.g., Suzuki Coupling at Iodo position)

Proceed to Synthesis

Further Molecular Elaboration

Purification of Target Compound
(e.g., Chromatography)

Biological Screening
(e.g., Enzyme Assays)

Submit for Testing

Lead Optimization

Click to download full resolution via product page

Caption: Workflow from intermediate sourcing to application.
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Synthesis Pathway Overview
While specific, peer-reviewed synthesis routes for 4-Chloro-2-iodo-6-methylaniline are not

readily available in public literature, a plausible synthetic strategy can be inferred from methods

used for structurally similar compounds. A common approach involves the sequential

halogenation of a simpler aniline precursor, such as 2-methylaniline. The order of chlorination

and iodination is critical to ensure the correct regioselectivity, guided by the directing effects of

the amino and methyl groups.

A conceptual synthesis pathway is illustrated below.

2-Methylaniline 4-Chloro-2-methylaniline

Chlorination
(e.g., CuCl2, HCl) 4-Chloro-2-iodo-6-methylaniline

Iodination
(e.g., I2, HIO3)

Click to download full resolution via product page

Caption: Conceptual synthesis of 4-Chloro-2-iodo-6-methylaniline.

Detailed Experimental Protocol: Synthesis of a
Related Intermediate
To provide a practical example of the chemistry involved with this class of compounds, the

following is a detailed protocol for the synthesis of the related precursor, 4-Chloro-2-

methylaniline, adapted from established methods.[12]

Objective: To synthesize 4-Chloro-2-methylaniline from 2-methylaniline via oxidative

chlorination.

Materials:

2-methylaniline (1.07 g, 10 mmol)

Copper(II) chloride (CuCl₂, 2.68 g, 20 mmol)

36% Hydrochloric acid (HCl, 20 mL)

Oxygen (gas)
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Hydrogen chloride (gas)

Ethyl acetate

Saturated sodium carbonate solution

Saturated sodium chloride (brine) solution

Procedure:

Dissolution: In a suitable reaction vessel, dissolve 1.07 g of 2-methylaniline in 20 mL of 36%

hydrochloric acid.

Causality: The aniline is protonated to form the anilinium salt, making it soluble in the

acidic aqueous medium and activating the ring for the subsequent reaction.

Catalyst Addition: Add 2.68 g of CuCl₂ to the solution.

Reaction Initiation: Heat the reaction mixture to 60°C. Once the temperature is stable, begin

bubbling oxygen (at a rate of 0.02 mol/hour) and hydrogen chloride gas (at 0.01 mol/hour)

through the solution.[12]

Causality: The CuCl₂ acts as a catalyst in this oxidative chlorination. Refluxing or heating

provides the necessary activation energy for the reaction to proceed at a reasonable rate.

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the

starting material (2-methylaniline) is consumed (approx. 6 hours).[12]

Work-up: Cool the mixture to room temperature. Add 30 mL of ethyl acetate and stir.

Neutralization & Extraction: Carefully adjust the pH to ~7 by adding saturated sodium

carbonate solution. Transfer the mixture to a separatory funnel. Extract the aqueous phase

with ethyl acetate (2 x 30 mL).

Causality: Neutralization deprotonates the anilinium salt, making the product soluble in the

organic solvent (ethyl acetate) for extraction.

Washing: Combine the organic layers and wash twice with saturated brine solution.
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Causality: The brine wash helps to remove residual water and inorganic salts from the

organic phase.

Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the

crude product.

Purification: The crude product can be further purified by column chromatography on silica

gel or by recrystallization to obtain pure 4-Chloro-2-methylaniline.[13]

Safety and Handling
Substituted anilines are often toxic and require careful handling in a laboratory setting. While a

specific, detailed Safety Data Sheet (SDS) for 4-Chloro-2-iodo-6-methylaniline is not broadly

published, the hazards can be inferred from structurally related compounds like 4-chloroaniline

and other toxic anilines.

Primary Hazards:

Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[14]

Skin and Eye Irritation: Can cause skin irritation and serious eye damage.[15][16]

Methemoglobin Formation: Absorption into the body can lead to the formation of

methemoglobin, which causes cyanosis (a bluish discoloration of the skin). The onset of

symptoms may be delayed.

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[14]

Recommended Precautions:

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles or a face shield, and a lab coat.[15][17]

Ventilation: Handle only in a well-ventilated area or a chemical fume hood to avoid inhalation

of dust or vapors.[15][17]
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Handling: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke when using

this product. Wash hands thoroughly after handling.[15]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[14][15]

Conclusion
4-Chloro-2-iodo-6-methylaniline stands out as a pivotal chemical intermediate for advanced

scientific research, particularly in the fields of drug discovery and agrochemical synthesis. Its

commercial availability through specialized suppliers enables its use in creating novel, high-

value molecules. Understanding its chemical properties, synthesis context, and critical safety

protocols is essential for any researcher or scientist aiming to leverage its unique structural

features. This guide serves as a foundational resource for professionals seeking to procure and

utilize this compound effectively and safely.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-chloro-2-iodo-6-methylaniline | 69705-29-9 [sigmaaldrich.com]

2. 4-Chloro-2-iodo-6-methylaniline | 69705-29-9 [sigmaaldrich.com]

3. PubChemLite - 4-chloro-2-iodo-6-methylaniline (C7H7ClIN) [pubchemlite.lcsb.uni.lu]

4. 4-CHLORO-2-IODO-6-METHYLANILINE;69705-29-9 [abichem.com]

5. 4-Chloro-2-Iodoaniline, 4-Chloro 2 Iodo Aniline Manufacturers, SDS [mubychem.com]

6. 2abiotech.net [2abiotech.net]

7. 4-Chloro-2-iodo-6-methylaniline 95+% CAS#: 69705-29-9 [m.chemicalbook.com]

8. Buy 4-chloro-2-iodo-N-methylaniline [smolecule.com]

9. nbinno.com [nbinno.com]

10. nbinno.com [nbinno.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.echemi.com/sds/4-chloro-2-6-dimethylaniline-pd180810138541.html
https://www.cdhfinechemical.com/images/product/msds/37_765377105_N-METHYLANILINECASNO-100-61-8-MSDS.pdf
https://www.echemi.com/sds/4-chloro-2-6-dimethylaniline-pd180810138541.html
https://www.benchchem.com/product/b1368913?utm_src=pdf-body
https://www.benchchem.com/product/b1368913?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/keyorganicsbionet/key293014768?context=bbe
https://www.sigmaaldrich.com/US/en/product/matrixscientific/mat293039626
https://pubchemlite.lcsb.uni.lu/e/compound/15422784
http://www.abichem.com/pro_result/?id=464917
https://mubychem.com/4chloro2iodoanilinemanufacturers.html
https://www.2abiotech.net/show_product.html?pro_id=138424
https://m.chemicalbook.com/ProductChemicalPropertiesCB42527295_EN.htm
https://www.smolecule.com/products/s14034697
https://www.nbinno.com/article/pharmaceutical-intermediates/multifaceted-applications-4-chloro-2-iodoaniline
https://www.nbinno.com/article/pharmaceutical-intermediates/strategic-importance-4-chloro-2-iodoaniline-chemical-manufacturing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1368913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. chemimpex.com [chemimpex.com]

12. Page loading... [guidechem.com]

13. 4-Chloro-2-methylaniline synthesis - chemicalbook [chemicalbook.com]

14. cdhfinechemical.com [cdhfinechemical.com]

15. echemi.com [echemi.com]

16. 4-Chloro-2-iodoaniline | C6H5ClIN | CID 2757615 - PubChem
[pubchem.ncbi.nlm.nih.gov]

17. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Commercial availability of 4-Chloro-2-iodo-6-
methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1368913#commercial-availability-of-4-chloro-2-iodo-
6-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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